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Compound of Interest

Compound Name: Adenosylcobalamin (Standard)

Cat. No.: B15557631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical quality attributes and

analytical methodologies detailed in a typical Certificate of Analysis (CoA) for an

Adenosylcobalamin reference standard. Adenosylcobalamin, also known as Coenzyme B12, is

a biologically active form of Vitamin B12 and serves as a crucial cofactor for various enzymatic

reactions in the body.[1][2][3] Its accurate quantification and qualification are paramount in

research and pharmaceutical development.

Quantitative Data Summary
The following tables summarize the key quantitative specifications for a representative

Adenosylcobalamin reference standard, compiled from various supplier and pharmacopeial

data.[4][5][6]

Table 1: Identity and Physicochemical Properties
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Parameter Specification

Chemical Name
5,6-dimethylbenzimidazolyl-5'-

deoxyadenosylcobalamin

Synonyms Cobamamide, Coenzyme B12, AdoCbl

CAS Number 13870-90-1

Molecular Formula C₇₂H₁₀₀CoN₁₈O₁₇P

Molecular Weight 1579.6 g/mol [4][7]

Appearance Dark red crystals or crystalline powder[5][8]

Solubility
Sparingly soluble in water, practically insoluble

in acetone and ether.[8]

Table 2: Purity and Impurity Profile

Test Method Specification

Assay (on anhydrous basis) HPLC 96.0% - 102.0%[6]

Chromatographic Purity HPLC >98%[1][4]

Related Substances HPLC To be reported

Water Content Karl Fischer Titration To be reported

Residual Solvents GC-HS To be reported

Experimental Protocols
Detailed methodologies for the key analytical tests are outlined below. These protocols are

based on established pharmacopeial methods and scientific literature.

High-Performance Liquid Chromatography (HPLC) for
Assay and Purity
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This method is used to determine the potency of the Adenosylcobalamin standard and to

separate and quantify any related substances or impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is

commonly used.[9]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic solvent (e.g., acetonitrile or methanol).[9]

Flow Rate: Typically 1.0 mL/min.[9]

Column Temperature: Maintained at a constant temperature, for instance, 35°C.[9]

Detection: UV detection at a specific wavelength, often around 361 nm, where cobalamins

exhibit significant absorbance.

Sample Preparation: The Adenosylcobalamin standard is accurately weighed and dissolved

in a suitable solvent, typically the mobile phase or water.

Procedure: A known volume of the sample solution is injected into the HPLC system. The

retention time and peak area of the Adenosylcobalamin peak are compared to those of a

certified reference standard for quantification. Impurities are identified and quantified based

on their relative retention times and peak areas.

UV-Vis Spectroscopy for Identification
UV-Vis spectroscopy provides a characteristic absorption spectrum for Adenosylcobalamin,

which can be used for identification purposes.

Instrumentation: A calibrated UV-Vis spectrophotometer.

Solvent: The sample is dissolved in a suitable solvent, such as water or a specified buffer.

Procedure: The absorption spectrum of the sample solution is recorded over a specific

wavelength range (e.g., 200-600 nm). The spectrum should exhibit maxima at characteristic
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wavelengths for Adenosylcobalamin. The UV-visible spectrum of Adenosylcobalamin is very

similar to that of free AdoCbl.[10]

Mass Spectrometry (MS) for Identity Confirmation
Mass spectrometry is a powerful technique for confirming the molecular weight and structure of

Adenosylcobalamin.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization Technique: Electrospray ionization (ESI) is commonly used for large molecules like

Adenosylcobalamin.

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is measured. The observed molecular weight should conform

to the theoretical molecular weight of Adenosylcobalamin.[4] The mass of

adenosylcobalamin is 1579.58 m/z.[11]

Visualizations
Quality Control Workflow for Adenosylcobalamin
Standard Certification
The following diagram illustrates the typical workflow for the quality control and certification of

an Adenosylcobalamin reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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